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Compound of Interest

Compound Name: 13-Dihydrocarminomycin

Cat. No.: B15594209 Get Quote

An In-depth Technical Guide to 13-
Dihydrocarminomycin
For Researchers, Scientists, and Drug Development Professionals

Abstract
13-Dihydrocarminomycin is an anthracycline antibiotic and a derivative of carminomycin. This

document provides a comprehensive overview of its chemical structure, physicochemical

properties, and biological activity. Detailed experimental protocols for its synthesis and

purification, where available in public literature, are also presented. Furthermore, this guide

includes visualizations of pertinent logical workflows to aid in the understanding of its

characteristics and potential applications in research and drug development.

Chemical Structure and Identification
13-Dihydrocarminomycin is a metabolite of carminomycin, an anthracycline antibiotic. The

chemical structure is characterized by a tetracyclic aglycone, dihydrocarminomycinone, linked

to an amino sugar.

IUPAC Name: (7S,9S)-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy-4,6,9,11-

tetrahydroxy-9-[(1R)-1-hydroxyethyl]-8,10-dihydro-7H-tetracene-5,12-dione
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SMILES (for 13-(S)-Dihydrocarminomycin): C--INVALID-LINK--[C@@]1(O)C--INVALID-LINK----

INVALID-LINK----INVALID-LINK--O2">C@Hc3c(O)c4C(=O)c5c(O)cccc5C(=O)c4c(O)c3C1

Chemical Properties
Property Value Source

Molecular Formula C₂₆H₂₉NO₁₀ Axios Research

Molecular Weight 515.52 g/mol Axios Research

Physicochemical and Spectroscopic Data
Detailed experimental data for 13-Dihydrocarminomycin is not widely available in the public

domain. However, studies on the carminomycin complex have reported the isolation and

characterization of dihydrocarminomycin. Comparison of its Infrared (IR) and Ultraviolet (UV)

spectra with a synthetically prepared standard has been mentioned, although the specific

spectral data were not provided in the available literature.[1] Similarly, while 13C-NMR

spectrometry was used to confirm the structure of a related component, the specific data for

13-Dihydrocarminomycin is not detailed.[1]

Experimental Protocols
Synthesis of 13-Dihydrocarminomycin
A method for the preparation of a dihydro derivative of carminomycin, which corresponds to 13-
Dihydrocarminomycin, involves the chemical reduction of carminomycin.

Workflow for the Synthesis of 13-Dihydrocarminomycin
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Synthesis Workflow

Carminomycin

Chemical Reduction
(e.g., with Potassium Borohydride)

13-Dihydrocarminomycin

 

Purification Workflow

Carminomycin Complex

Isolation of Components

Chromatographic Separation
(e.g., Gel Chromatography)

Purified 13-Dihydrocarminomycin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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